Cas no 2024518-12-3 (N-(but-3-yn-1-yl)methanesulfonoimidamide)

• Product Name: N-(but-3-yn-1-yl)methanesulfonoimidamide
• CAS No: 2024518-12-3
• MF: C₅H₁₀N₂OS
• MW: 146.210699558258
• MDL: MFCD32269286
• CID: 5685620
• PubChem ID: 146082077
• Update Time: 2025-10-31

N-(but-3-yn-1-yl)methanesulfonoimidamide Chemical and Physical Properties

Names and Identifiers

• N-(but-3-yn-1-yl)methanesulfonoimidamide
• 2024518-12-3
• EN300-2503683

• MDL： MFCD32269286
• Inchi： 1S/C5H10N2OS/c1-3-4-5-7-9(2,6)8/h1H,4-5H2,2H3,(H2,6,7,8)
• InChI Key： GWLOXRZSJUBGHA-UHFFFAOYSA-N
• SMILES： S(C)(=N)(NCCC#C)=O

Computed Properties

• Exact Mass: 146.05138412g/mol
• Monoisotopic Mass: 146.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 61.3Ų

Additional information on N-(but-3-yn-1-yl)methanesulfonoimidamide

N-(but-3-yn-1-yl)methanesulfonioimidamide: A Comprehensive Overview

The compound with CAS No. 2024518-12-3, commonly referred to as N-(but-3-yn-1-yl)methanesulfonioimidamide, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its distinctive structure, which combines a methanesulfonamide group with a butynyl substituent. The methanesulfonioimidamide moiety is known for its stability and reactivity, making it a valuable component in various chemical reactions and applications.

Recent studies have highlighted the potential of N-(but-3-yn-1-yl)methanesulfonioimidamide in the development of advanced materials, particularly in the synthesis of functional polymers and biocompatible coatings. Researchers have demonstrated that the compound's ability to undergo controlled polymerization under specific conditions makes it an ideal candidate for creating materials with tailored properties. For instance, its application in the creation of stimuli-responsive polymers has shown promising results, where the compound's reactivity can be fine-tuned to respond to external stimuli such as temperature or pH changes.

One of the key advantages of N-(but-3-yn-1-yl)methanesulfonioimidamide lies in its versatility. The presence of the butynyl group introduces alkyne functionality, which is highly sought after in click chemistry and other coupling reactions. This functionality allows for the creation of complex molecular architectures with high precision. Recent advancements in click chemistry have further enhanced the utility of this compound, enabling its use in the synthesis of intricate biomolecules and drug delivery systems.

In addition to its role in materials science, N-(but-3-yn-1-yl)methanesulfonioimidamide has also found applications in catalysis. Its ability to act as a catalyst in certain organic transformations has been explored extensively, with studies showing improved reaction efficiency and selectivity when this compound is employed. For example, its use as a catalyst in asymmetric synthesis has opened new avenues for producing chiral compounds, which are critical in pharmaceuticals and agrochemicals.

The synthesis of N-(but-3-yn-1-yl)methanesulfonioimidamide involves a multi-step process that combines traditional organic synthesis techniques with modern methodologies. The key steps include the preparation of methanesulfonamide derivatives and subsequent alkylation to introduce the butynyl group. Recent optimizations in these steps have led to higher yields and improved purity, making the compound more accessible for large-scale applications.

From an environmental standpoint, N-(but-3-yn-1-yil)methanesulfonioimidamide exhibits favorable biodegradation characteristics under certain conditions, which aligns with growing demands for sustainable chemical processes. Its eco-friendly profile has positioned it as a potential alternative to traditional compounds that may pose environmental risks.

In conclusion, N-(butyryl)methanesulfonioimidamide (CAS No. 2024518-) is a versatile and innovative compound with wide-ranging applications across multiple disciplines. Its unique structure, reactivity, and compatibility with modern chemical techniques make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.